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Compound of Interest

Compound Name: Isonicotine-d3

cat. No.: B15294545

Isonicotine-d3: A Technical Safety Guide

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Isonicotine-d3 (CAS: 1346601-08-
8) is not publicly available. This guide has been developed using the safety data for the
structurally similar, non-deuterated parent compound, Isonicotinic Acid (CAS: 55-22-1), as a
surrogate. While the toxicological properties of deuterated compounds are generally similar to
their non-deuterated counterparts, their metabolic profiles and reaction rates can differ. The
information herein should be used as a guideline and not as a direct substitute for a substance-
specific SDS.

This technical guide provides an in-depth overview of the safety information for Isonicotine-d3,
intended for researchers, scientists, and professionals in drug development.

Hazard Identification and Classification

Isonicotine-d3 is anticipated to share the hazard profile of isonicotinic acid. Based on the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS), isonicotinic
acid is classified as follows:

» Skin Irritation: Category 2[1]
o Eye Irritation: Category 2[1][2]
o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[1]

GHS Pictogram:
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l=.Exclamation Mark

Signal Word: Warning[1][2]

Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1][2]

e H335: May cause respiratory irritation.[1]

Precautionary Statements:

e Prevention:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

o

P264: Wash skin thoroughly after handling.

o

P271: Use only outdoors or in a well-ventilated area.

[¢]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

e Response:

o

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.[1][3]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[1][2]

o P312: Call a POISON CENTER or doctor/physician if you feel unwell.
o P332 + P313: If skin irritation occurs: Get medical advice/attention.

o P337 + P313: If eye irritation persists: Get medical advice/attention.
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o P362: Take off contaminated clothing and wash before reuse.

e Storage:
o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.
o P405: Store locked up.[1]

e Disposal:

o P501: Dispose of contents/container in accordance with
local/regional/national/international regulations.[1]

Toxicological Data

The following toxicological data is for Isonicotinic Acid and is provided as an estimate for
Isonicotine-d3.

Endpoint Value Species Route Reference
LD50 5000 mg/kg Rat Oral [1][2]
LD50 3123 mg/kg Mouse Oral [4]

Physical and Chemical Properties

Property Value for Isonicotinic Acid Reference
Molecular Formula CeHsNO:2 [2]
Molecular Weight 123.11 g/mol [1112]
White to light yellow crystalline
Appearance [5]
powder
Melting Point =300 °C [5]
Boiling Point 260 °C (15 mmHg) [5]

B Slightly soluble in cold water,
Solubility _ [5]
soluble in hot water
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Experimental Protocols

Detailed experimental protocols for the toxicological studies of Isonicotine-d3 are not
available. The cited LD50 values for isonicotinic acid are from standardized acute toxicity
studies. These protocols typically involve the administration of a single dose of the substance
to animals, followed by observation for a set period (e.g., 14 days) to determine the dose that is
lethal to 50% of the test population.

Signalling Pathways and Workflows
GHS Classification Logic

Exposure Route

l Skin Contact l l Eye Contact l l Inhalation l

Resulting Hazard

Skin Irritation Serious Eye Irritation Respiratory Tract Irritation

(Category 2) (Category 2) (STOT SE 3)

GHS Labe;'l Elements

] ExclamatonMark | | |
(GHSO07)
[ Signal Word: Warning j

Click to download full resolution via product page

Caption: GHS hazard classification pathway for Isonicotine-d3 (inferred).
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Emergency Response Workflow for Spills and Exposure

Incident

Spill or Exposure Occurs
Y
Evacuate immediate area Wear PPE o skin Ifin eyes Ifinhaled Itingested
(gloves, goggles, respirator)

Immediate Actions

Decontamination & First Alid
¥ A4 Y Y Y
- ) Skin Contact: . Eye Contact: Inhalation: Ingestion:
Contain spill with inert material [ Wash with soap and water for 15 mins } [ Rinse with water for 15 mins ] [ Move to fresh air ] [ Do NOT induce vomiting. Seek medical attention.

v Follow-up

Dispose of waste in accordance with regulations Seek medical attention

Report incident to supervisor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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